N'-(bicyclo[2.2.1]hept-2-ylcarbonyl)-3-chloro-1-benzothiophene-2-carbohydrazide

• Molecular Formula: C17H17ClN2O2S
• Molecular Weight: 348.8 g/mol
• IUPAC Name: N'-(bicyclo[2.2.1]heptane-2-carbonyl)-3-chloro-1-benzothiophene-2-carbohydrazide
• InChI: InChI=1S/C17H17ClN2O2S/c18-14-11-3-1-2-4-13(11)23-15(14)17(22)20-19-16(21)12-8-9-5-6-10(12)7-9/h1-4,9-10,12H,5-8H2,(H,19,21)(H,20,22)
• InChI Key: LAZRVSMNESJTSW-UHFFFAOYSA-N
• SMILES: C1CC2CC1CC2C(=O)NNC(=O)C3=C(C4=CC=CC=C4S3)Cl

Description

N'-[3-bicyclo[2.2.1]heptanyl(oxo)methyl]-3-chloro-1-benzothiophene-2-carbohydrazide is a monoterpenoid.

Scientific Research Applications

Synthesis and Biological Activity

N'-(bicyclo[2.2.1]hept-2-ylcarbonyl)-3-chloro-1-benzothiophene-2-carbohydrazide has been a focus in the synthesis of heterocyclic compounds containing the benzothiophene moiety. Research by Naganagowda et al. (2011) highlighted its role in forming various compounds like thioxotetrahydropyrimidine, thiazoles, triazoles, and oxadiazoles. These compounds were further evaluated for their antimicrobial, analgesic, and anthelmintic activities (Naganagowda et al., 2011).

Chemical Structure and Synthesis

The compound's chemical structure and synthesis process have been explored, with emphasis on confirming the structure through various methods like IR, NMR, and mass spectral analysis. For instance, a study by Naganagowda et al. (2014) synthesized a derivative of this compound and confirmed its structure using elemental analysis and spectroscopic methods (Naganagowda et al., 2014).

Self-Assembly and Molecular Structure

Research has also delved into the self-assembly properties of related compounds, focusing on the molecular structure and spectroscopic analysis. Mendyk et al. (2011) investigated the condensation of related compounds, revealing insights into the molecular structure through techniques like X-ray crystallography and IR spectroscopy (Mendyk et al., 2011).

Catalytic Reactions and Polymerization

The role of similar compounds in catalytic reactions and polymerization processes has been another area of focus. For example, research by Pikul and Corey (2003) involved studying the enantioselective catalytic Diels-Alder reaction using a compound structurally related to N'-(bicyclo[2.2.1]hept-2-ylcarbonyl)-3-chloro-1-benzothiophene-2-carbohydrazide (Pikul & Corey, 2003).

Anticonvulsant Activity

Additionally, the synthesis and potential anticonvulsant activity of N-substituted compounds structurally similar to this compound have been explored. Obniska et al. (2005) synthesized a series of N-substituted bicyclo compounds and tested their anticonvulsant activity in various seizure models (Obniska et al., 2005).